Cas no 899755-61-4 (N-(3-chlorophenyl)-3-nitro-N-(piperidine-1-carbonyl)benzamide)

• Product Name: N-(3-chlorophenyl)-3-nitro-N-(piperidine-1-carbonyl)benzamide
• CAS No: 899755-61-4
• MF: C₁₉H₁₈ClN₃O₄
• MW: 387.816923618317
• CID: 5487225
• Update Time: 2025-05-25

N-(3-chlorophenyl)-3-nitro-N-(piperidine-1-carbonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-N-(3-nitrobenzoyl)piperidine-1-carboxamide
• N-(3-chlorophenyl)-3-nitro-N-(piperidine-1-carbonyl)benzamide

• Inchi： 1S/C19H18ClN3O4/c20-15-7-5-8-16(13-15)22(19(25)21-10-2-1-3-11-21)18(24)14-6-4-9-17(12-14)23(26)27/h4-9,12-13H,1-3,10-11H2
• InChI Key： XSDVOBIANZDIFN-UHFFFAOYSA-N
• SMILES： N1(C(N(C2=CC=CC(Cl)=C2)C(=O)C2=CC=CC([N+]([O-])=O)=C2)=O)CCCCC1

Additional information on N-(3-chlorophenyl)-3-nitro-N-(piperidine-1-carbonyl)benzamide

Professional Introduction to N-(3-chlorophenyl)-3-nitro-N-(piperidine-1-carbonyl)benzamide (CAS No. 899755-61-4)

N-(3-chlorophenyl)-3-nitro-N-(piperidine-1-carbonyl)benzamide, identified by its CAS number 899755-61-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of functional groups such as chloro, nitro, and carbonyl moieties, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis and characterization of N-(3-chlorophenyl)-3-nitro-N-(piperidine-1-carbonyl)benzamide involve meticulous chemical processes that highlight the expertise required in organic synthesis. The chloro and nitro substituents on the aromatic ring introduce electrophilic centers, which can participate in various chemical reactions, including nucleophilic substitution and condensation reactions. These reactions are often catalyzed by specific reagents or under controlled conditions to ensure high yield and purity. The piperidine moiety, on the other hand, contributes to the compound's solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex biological pathways. N-(3-chlorophenyl)-3-nitro-N-(piperidine-1-carbonyl)benzamide has been studied for its potential role in modulating various biological processes. For instance, its structural motif is reminiscent of molecules that interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain key enzymes, thereby offering a basis for further investigation into its pharmacological properties.

The pharmacokinetic profile of N-(3-chlorophenyl)-3-nitro-N-(piperidine-1-carbonyl)benzamide is another critical aspect that researchers have explored. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to study the metabolic pathways of this compound. These studies have provided valuable insights into its stability and degradation products, which are crucial for optimizing its formulation and delivery.

The role of computational chemistry in the study of N-(3-chlorophenyl)-3-nitro-N-(piperidine-1-carbonyl)benzamide cannot be overstated. Molecular modeling techniques have enabled researchers to predict the binding interactions between this compound and biological targets with high accuracy. By simulating these interactions computationally, scientists can identify potential lead compounds and optimize their structures for better efficacy. This approach has significantly reduced the time and cost associated with traditional drug discovery methods.

In conclusion, N-(3-chlorophenyl)-3-nitro-N-(piperidine-1-carbonyl strong>)benzamide (CAS No. 899755-61-4) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive subject for research in medicinal chemistry. As our understanding of biological mechanisms continues to evolve, compounds like this one are likely to play a crucial role in the development of new therapies for various diseases.